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Compound of Interest

Compound Name: 5-(Hydroxymethyl)cyclohex-2-enol

Cat. No.: B3021480

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 5-(Hydroxymethyl)cyclohex-2-
enol (CAS No. 156041-33-7) was not readily available. The following guidance is based on the
safety data of structurally similar compounds, such as cyclohexene and 2-cyclohexen-1-one,
and general principles of laboratory safety. Researchers should handle this compound with
caution and perform a thorough risk assessment before use.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and operational and disposal plans for handling 5-
(Hydroxymethyl)cyclohex-2-enol in a laboratory setting. The information is intended for
researchers, scientists, and professionals in drug development.

Hazard Identification and Precautionary Measures

Based on analogous compounds, 5-(Hydroxymethyl)cyclohex-2-enol is anticipated to be a
flammable liquid and may be harmful if swallowed or inhaled. It may also cause skin and eye
irritation. The following table summarizes the potential hazards and corresponding
precautionary statements.
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Hazard Class

Statement

Precautionary
Statements
(Prevention)

Precautionary

Statements

(Response)

Flammable liquids

Highly flammable
liquid and vapour.[1]
[21[3][4]

Keep away from heat,

hot surfaces, sparks,

open flames and other

ignition sources. No
smoking. Keep
container tightly
closed. Ground and
bond container and
receiving equipment.

Use explosion-proof

electrical/ventilating/lig

hting equipment. Use

non-sparking tools.

Take action to prevent

static discharges.[1][2]

In case of fire: Use
appropriate media to

extinguish.

Acute toxicity (Oral)

Harmful if swallowed.

[3]4]

Wash skin thoroughly
after handling. Do not
eat, drink or smoke
when using this

product.

IF SWALLOWED:
Immediately call a
POISON
CENTER/doctor.
Rinse mouth. Do NOT

induce vomiting.[4]

Skin

corrosion/irritation

Causes skin irritation.

[1](2]

Wash skin thoroughly
after handling. Wear

protective gloves.

IF ON SKIN: Wash
with plenty of soap
and water. If skin
irritation occurs: Get
medical
advice/attention. Take
off contaminated
clothing and wash it

before reuse.

Serious eye Causes serious eye Wear eye IF IN EYES: Rinse
damage/eye irritation irritation. protection/face cautiously with water
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protection. for several minutes.
Remove contact
lenses, if present and
easy to do. Continue
rinsing. If eye irritation
persists: Get medical

advice/attention.

IF INHALED: Remove

. . ] person to fresh air and
Avoid breathing mist

Specific target organ May cause keep comfortable for
. _ _ or vapours. Use only ,
toxicity (single drowsiness or ) breathing. Call a
o outdoors or in a well-
exposure) dizziness.[1][2] ) POISON
ventilated area.[1][2] ]
CENTER/doctor if you
feel unwell.
Very toxic to aquatic Avoid release to the
Hazardous to the ) ) ) ) )
) ] life with long lasting environment.[1][2][3] Collect spillage.[3][4]
aquatic environment
effects.[1][2] [4]

Operational and Disposal Plan

1. Personal Protective Equipment (PPE):

o Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect
against splashes.

e Skin Protection:

o Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves for any
signs of degradation or puncture before use.

o Lab Coat: A flame-retardant lab coat should be worn at all times.
o Clothing: Wear long pants and closed-toe shoes to ensure no skin is exposed.

o Respiratory Protection: All handling of 5-(Hydroxymethyl)cyclohex-2-enol should be
conducted in a well-ventilated laboratory or inside a chemical fume hood to minimize
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inhalation exposure.
. Handling and Storage:

Ventilation: Use only in a well-ventilated area, preferably within a certified chemical fume
hood.

Ignition Sources: Keep away from all sources of ignition, including open flames, hot plates,
and electrical equipment that is not intrinsically safe.[1][2][3][4]

Static Discharge: Take precautionary measures against static discharge.[5]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.[5] The container should be properly
labeled with the chemical name and hazard information.

. Spill Response:

Small Spills: In the event of a small spill, absorb the chemical with an inert material (e.qg.,
vermiculite, sand) and place it in a sealed container for disposal.

Large Spills: For larger spills, evacuate the area and contact the appropriate emergency
response team.

Ventilation: Ensure the area is well-ventilated to disperse any vapors.
. Disposal:

Waste Characterization: All waste containing 5-(Hydroxymethyl)cyclohex-2-enol must be
treated as hazardous waste.

Containerization: Collect waste in a properly labeled, sealed container.

Disposal Route: Dispose of the chemical waste through a licensed hazardous waste disposal
company, following all local, state, and federal regulations. Do not dispose of it down the
drain or in regular trash.[5]
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Safety Workflow

The following diagram illustrates the logical workflow for safely handling 5-
(Hydroxymethyl)cyclohex-2-enol.

Safe Handling Workflow for 5-(Hydroxymethyl)cyclohex-2-enol

Preparation

Conduct Risk Assessment

:

Gather Required PPE:
- Goggles/Face Shield
- Chemically Resistant Gloves
- Flame-Retardant Lab Coat

:
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(e.g., Fume Hood)
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1
1
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i
1
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Safe handling workflow for 5-(Hydroxymethyl)cyclohex-2-enol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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